4(1H)-Pyridinone, 3-hydroxy-2-methyl-1-(2-propenyl)-

• IUPAC Name: 3-hydroxy-2-methyl-1-prop-2-enylpyridin-4-one
• InChI: InChI=1S/C9H11NO2/c1-3-5-10-6-4-8(11)9(12)7(10)2/h3-4,6,12H,1,5H2,2H3
• InChI Key: FPIZVOQFIJHWIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C=CN1CC=C)O
• Molecular Formula: C9H11NO2
• DSSTOX Substance ID: DTXSID80155062
• Molecular Weight: 165.19 g/mol
• CAS No.: 126055-15-0

Description

It is part of a class of compounds designed to bind and remove excess iron from the body, which is particularly useful in conditions like thalassemia and idiopathic hemochromatosis . This compound has shown promise in various scientific and medical applications due to its ability to form stable complexes with iron.

Preparation Methods

Synthetic Routes and Reaction Conditions: L1NAll can be synthesized through the reflux reaction of 3-hydroxy-2-methylpyridin-4-one (maltol) with allylamine in water for 3 hours . The reaction involves the formation of a pyridinone ring, which is crucial for its iron-chelating properties.

Industrial Production Methods: While specific industrial production methods for L1NAll are not extensively documented, the general approach involves large-scale synthesis using similar reaction conditions as in laboratory settings. The process would typically include purification steps such as recrystallization or chromatography to ensure the compound’s purity.

Chemical Reactions Analysis

Types of Reactions: L1NAll primarily undergoes chelation reactions due to its ability to bind metal ions. It can also participate in substitution reactions where the allyl group may be replaced under certain conditions.

Common Reagents and Conditions:

Chelation: L1NAll reacts with iron ions in aqueous solutions, forming stable complexes.

Substitution: Allyl group substitution can occur in the presence of strong nucleophiles or under catalytic conditions.

Major Products:

Chelation: The primary product is the iron-L1NAll complex.

Substitution: Depending on the nucleophile used, various substituted pyridinone derivatives can be formed.

Scientific Research Applications

L1NAll has a wide range of applications in scientific research:

Chemistry: Used as a chelating agent to study metal ion interactions and to develop new materials with specific metal-binding properties.

Biology: Investigated for its role in modulating iron metabolism and its potential to treat iron overload disorders.

Medicine: Explored as a therapeutic agent for conditions like thalassemia and idiopathic hemochromatosis.

Industry: Utilized in processes requiring the removal of metal ions from solutions, such as water purification and metal recovery.

Mechanism of Action

L1NAll exerts its effects primarily through iron chelation. It binds to iron ions, forming a stable complex that can be excreted from the body. This mechanism helps reduce iron levels in patients with iron overload disorders . The compound targets iron metabolic pathways and can modulate processes like ferroptosis, which is a form of cell death dependent on iron .

Similar Compounds:

Deferiprone: Another iron chelator used in clinical settings.

Deferoxamine: A well-known iron chelator with a longer history of use.

Deferasirox: A newer iron chelator with different pharmacokinetic properties.

Comparison: L1NAll is unique due to its specific structure, which allows for effective chelation with a potentially different side effect profile compared to other chelators. Unlike deferoxamine, which requires intravenous administration, L1NAll can be administered orally, making it more convenient for patients . Additionally, its ability to modulate ferroptosis gives it a unique advantage in cancer research .